Cas no 297765-13-0 (Methyl 1-acetyl-1H-indole-2-carboxylate)

Methyl 1-acetyl-1H-indole-2-carboxylate structure
297765-13-0 structure
Product Name:Methyl 1-acetyl-1H-indole-2-carboxylate
CAS No:297765-13-0
MF:C12H11NO3
MW:217.220643281937
CID:1084703
PubChem ID:11183542
Update Time:2025-04-20

Methyl 1-acetyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-acetyl-1H-indole-2-carboxylate
    • AC1LAPPW
    • AcNH-Gly-OMe
    • CTK4A7505
    • Glycine, N-acetyl-, methyl ester
    • methyl acetamidoacetate
    • methyl aceturate
    • Methyl acetylglycinate
    • Methyl N-acetylglycinate
    • methyl N-acetylindole-2-carboxylate
    • N-acetylglycine methyl ester
    • N-acetyl-glycine methyl ester
    • N-Ac-Gly-OMe
    • N-Acetyl-indole-2-carboxylic acid methyl ester
    • methyl N-acetyl indole-2-carboxylate
    • 297765-13-0
    • AKOS015960938
    • 1H-indole-2-carboxylic acid, 1-acetyl-, methyl ester
    • Inchi: 1S/C12H11NO3/c1-8(14)13-10-6-4-3-5-9(10)7-11(13)12(15)16-2/h3-7H,1-2H3
    • InChI Key: OUQLROHMUUNMLK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC2C=CC=CC=2N1C(C)=O)=O

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.3Ų
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